![molecular formula C20H15ClF6N4OS B2400447 N-[2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-5-(trifluoromethyl)phenyl]-2-thiophenecarboxamide CAS No. 478262-30-5](/img/structure/B2400447.png)
N-[2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-5-(trifluoromethyl)phenyl]-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-5-(trifluoromethyl)phenyl]-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C20H15ClF6N4OS and its molecular weight is 508.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Inhibitors of Gene Expression
- The compound is studied for its role as an inhibitor of transcription mediated by both NF-kappaB and AP-1 transcription factors. Research shows that modifications to the pyrimidine ring of similar compounds can influence activity and bioavailability. This is significant for developing oral bioavailability improvements in related compounds (Palanki et al., 2000).
Synthesis and Antimicrobial Activities
- Studies on similar compounds have demonstrated their potential for synthesis and evaluation for antibacterial, antifungal, and anti-inflammatory activities. This highlights the diverse pharmacological applications of such compounds (A.S.Dongarwar et al., 2011).
Antitumor Applications
- Research into compounds like N-[2-[(2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)amino]-5-(trifluoromethyl)phenyl]-2-thiophenecarboxamide has led to the development of antitumor agents like nilotinib, which are significant in cancer treatment (Wang Cong-zhan, 2009).
Potential Antiasthma Agents
- Some derivatives have been found active as mediator release inhibitors, suggesting potential applications in treating asthma (Medwid et al., 1990).
Glycine Transporter Inhibitors
- Compounds structurally similar to this chemical have been identified as potent glycine transporter 1 inhibitors, indicating potential uses in neurological conditions (Yamamoto et al., 2016).
Anticonvulsant Properties
- The structural analysis of anticonvulsant enaminones similar to this compound has been conducted, providing insights into their potential therapeutic applications in epilepsy (Kubicki et al., 2000).
Molluscicidal Properties
- Research on derivatives shows potential molluscicidal properties, which can be significant in controlling schistosomiasis transmission (El-bayouki et al., 1988).
Synthesis and Properties Studies
- The compound's derivatives have been synthesized and studied for their molecular-crystal structure, demonstrating the versatility in chemical synthesis and characterization (Guttsait et al., 1987).
Synthesis of Amino Pyrazole Derivatives
- Studies include the synthesis of novel amino pyrazole derivatives and evaluation of their medicinal value, showing the breadth of research in this chemical space (Shah et al., 2018).
Additional Studies
- Further research on structurally related compounds includes studies on their synthesis, crystal structure, antitumour activity, and synthesis of fluorine-containing pyrimidines, showcasing the diverse applications in medicinal chemistry and material science (Ji et al., 2018), (Il'chenko et al., 1981).
properties
IUPAC Name |
N-[2-[2-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]ethylamino]-5-(trifluoromethyl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClF6N4OS/c21-13-8-12(20(25,26)27)10-30-17(13)29-6-5-28-14-4-3-11(19(22,23)24)9-15(14)31-18(32)16-2-1-7-33-16/h1-4,7-10,28H,5-6H2,(H,29,30)(H,31,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZOPQCUQPLTYNO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)NCCNC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClF6N4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.